Cas no 1806601-53-5 (4-(Methylthio)-3-propionylmandelic acid)

• Product Name: 4-(Methylthio)-3-propionylmandelic acid
• CAS No: 1806601-53-5
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4940046
• Update Time: 2025-06-08

4-(Methylthio)-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)-3-propionylmandelic acid

• Inchi： 1S/C12H14O4S/c1-3-9(13)8-6-7(11(14)12(15)16)4-5-10(8)17-2/h4-6,11,14H,3H2,1-2H3,(H,15,16)
• InChI Key： AMRYOIZDCAHURI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C(=O)O)O)=CC=1C(CC)=O

Computed Properties

• Exact Mass: 254.06128010 g/mol
• Monoisotopic Mass: 254.06128010 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.30
• XLogP3: 1.5
• Topological Polar Surface Area: 99.9

Additional information on 4-(Methylthio)-3-propionylmandelic acid

Comprehensive Analysis of 4-(Methylthio)-3-propionylmandelic acid (CAS No. 1806601-53-5): Properties, Applications, and Research Insights

4-(Methylthio)-3-propionylmandelic acid (CAS No. 1806601-53-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This sulfur-containing mandelic acid derivative combines a methylthio group with a propionyl side chain, offering distinct reactivity and potential applications in drug development. Researchers are particularly interested in its role as a chiral building block for asymmetric synthesis, a hot topic in modern medicinal chemistry.

The compound's molecular structure features a mandelic acid backbone modified at the 3- and 4-positions, creating opportunities for diverse chemical transformations. Current literature suggests potential utility in developing enzyme inhibitors and metabolic modulators, aligning with growing interest in targeted therapies. Its CAS number 1806601-53-5 serves as a crucial identifier for researchers sourcing this material from chemical suppliers worldwide.

Recent studies highlight the importance of thioether-containing compounds like 4-(Methylthio)-3-propionylmandelic acid in addressing challenges related to drug bioavailability and metabolic stability - key concerns in pharmaceutical development. The compound's balanced lipophilicity, influenced by both the methylthio moiety and propionyl group, makes it particularly interesting for prodrug design strategies, a trending area in drug delivery research.

Analytical characterization of CAS 1806601-53-5 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its chiral purity when used in asymmetric synthesis. The compound's stereochemical properties are of significant interest, as they can influence biological activity - a crucial consideration in current structure-activity relationship (SAR) studies that dominate modern drug discovery approaches.

In synthetic applications, 4-(Methylthio)-3-propionylmandelic acid serves as a versatile intermediate for constructing more complex molecules. Its carboxylic acid functionality allows for various derivatization strategies, while the methylthio group can participate in diverse chemical transformations. These features make it valuable for developing small molecule therapeutics, especially in areas like targeted protein degradation and allosteric modulation, which are currently hot topics in pharmaceutical research.

The safety profile and handling requirements of 1806601-53-5 follow standard laboratory protocols for organic acids. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended when handling this compound, especially considering its potential for dermal absorption - an important workplace safety consideration that aligns with growing industry focus on laboratory safety standards.

From a commercial perspective, the availability of 4-(Methylthio)-3-propionylmandelic acid from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and bulk availability vary depending on purity specifications and enantiomeric excess requirements, with custom synthesis options available for researchers needing specific isotopic labeling or formulation variants.

Future research directions for CAS 1806601-53-5 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly evolving areas in drug discovery. The compound's structural features position it well for such applications, particularly in creating heterobifunctional molecules that are currently transforming pharmaceutical approaches to challenging targets.

Environmental considerations for 4-(Methylthio)-3-propionylmandelic acid include standard waste disposal protocols for organic compounds. While not classified as persistent or bioaccumulative, proper chemical waste management practices should be followed, consistent with increasing regulatory and industry emphasis on green chemistry principles and sustainable research practices.

In summary, 4-(Methylthio)-3-propionylmandelic acid (CAS No. 1806601-53-5) represents an interesting case study in modern medicinal chemistry intermediates, combining structural versatility with potential therapeutic relevance. Its applications span from asymmetric synthesis to drug design, making it a compound worth watching as research into sulfur-containing bioactive molecules continues to advance.